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Compound of Interest

Compound Name:
1-(2,3-Dihydrobenzo[b][1,4]dioxin-

6-yl)propan-2-one

CAS No.: 15033-65-5

Cat. No.: B171476

Get Quote

For researchers and drug development professionals, the promise of targeted therapies is

often tempered by the reality of off-target effects. Dasatinib, a potent second-generation

tyrosine kinase inhibitor (TKI), stands as a prime example of this duality. While highly effective

in treating chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute

lymphoblastic leukemia (Ph+ ALL) by targeting the BCR-ABL fusion protein, its broader kinase

inhibition profile leads to a range of clinical side effects. This guide provides an in-depth,

objective comparison of Dasatinib's performance against its alternatives, supported by

experimental data, to aid in the rational design and application of kinase inhibitors.

Dasatinib: On-Target Efficacy and the Rationale for
Use
Dasatinib's primary therapeutic action lies in its potent inhibition of the BCR-ABL kinase, the

constitutively active tyrosine kinase that drives the proliferation of leukemia cells in CML and

Ph+ ALL.[1] It is also a potent inhibitor of the SRC family kinases (SFKs), including SRC, LCK,

YES, and FYN.[2] This dual SRC/ABL inhibition contributes to its high efficacy, often leading to

faster and deeper molecular responses compared to the first-generation TKI, Imatinib.[3]
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Dasatinib is designed to bind to both the active and inactive conformations of the ABL kinase

domain, allowing it to overcome many of the resistance mutations that affect Imatinib.[1]

However, the therapeutic potency of Dasatinib is intrinsically linked to its polypharmacology. Its

activity extends beyond BCR-ABL and SFKs to a host of other kinases, leading to a complex

off-target profile that underpins many of its clinical adverse events.

Unveiling the Off-Target Landscape: A Kinome-Wide
Perspective
To understand the full spectrum of Dasatinib's activity, a comprehensive analysis of its

interactions across the human kinome is essential. Kinome scanning technologies, such as the

KINOMEscan™ platform, provide a quantitative measure of a compound's binding affinity to a

large panel of kinases. This is typically expressed as the dissociation constant (Kd), where a

lower value indicates a stronger binding interaction.

Below is a comparative overview of the kinome profiles of Dasatinib, Imatinib, and Nilotinib,

highlighting their primary targets and significant off-targets.

Table 1: Comparative Kinome Profiling of Dasatinib, Imatinib, and Nilotinib (Selected Kinases)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5070439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Target
Dasatinib (Kd,
nM)

Imatinib (Kd,
nM)

Nilotinib (Kd,
nM)

Associated
Potential Off-
Target Effect
(Dasatinib)

Primary Targets

ABL1 0.8 37 22
On-target

efficacy

SRC 0.5 >10,000 >10,000

On-target

efficacy, potential

for bleeding due

to platelet

dysfunction

LCK 1.1 >10,000 >10,000
Immunomodulati

on

YES1 0.6 >10,000 >10,000
On-target

efficacy

Key Off-Targets

c-KIT 12 110 130

Gastrointestinal

toxicity, fluid

retention

PDGFRα 28 130 180

Fluid retention,

cardiovascular

events

PDGFRβ 1.6 680 690
Pleural effusion,

periorbital edema

EPHA2 1.7 >10,000 >10,000 -

DDR1 3.6 3,100 24 -

RAF1 (c-Raf) 6.3 >10,000 >10,000
Cardiovascular

toxicity
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Note: Kd values are compiled from various sources and are intended for comparative

purposes. Actual values may vary depending on the specific assay conditions.

This data reveals that while all three TKIs potently inhibit BCR-ABL, Dasatinib exhibits a much

broader and more potent off-target inhibition profile, particularly against SFKs and PDGFRβ.

This promiscuity is a double-edged sword, contributing to its efficacy against certain Imatinib-

resistant mutations but also being the primary driver of its characteristic side effects.

Linking Off-Targets to Clinical Manifestations
Pleural Effusion: A hallmark toxicity of Dasatinib, occurring in up to 35% of patients, is pleural

effusion (fluid accumulation around the lungs).[4][5] This is strongly linked to the off-target

inhibition of platelet-derived growth factor receptor beta (PDGFRβ).[5] PDGFRβ signaling is

crucial for maintaining vascular integrity, and its inhibition by Dasatinib is thought to increase

endothelial permeability, leading to fluid leakage into the pleural space.[4][5]

Cardiovascular Toxicity: Dasatinib has been associated with an increased risk of cardiovascular

events, including congestive heart failure and pulmonary arterial hypertension (PAH).[3][6]

While the exact mechanisms are multifactorial, off-target inhibition of kinases such as RAF is

believed to play a role.[3] Inhibition of the RAF/MEK/ERK pro-survival pathway in cardiac

myocytes can contribute to cardiotoxicity.[3]

Bleeding and Platelet Dysfunction: Dasatinib's potent inhibition of SRC family kinases, which

are critical for platelet activation and aggregation, can lead to an increased risk of bleeding.[7]

Gastrointestinal Toxicity: Diarrhea is a common side effect of Dasatinib, which may be partly

attributed to the inhibition of c-KIT in the gastrointestinal tract.[8]

The following diagram illustrates the signaling pathways of Dasatinib's primary targets and key

off-targets implicated in its adverse effects.
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Caption: Signaling pathways affected by Dasatinib.

Comparative Analysis with Alternative TKIs
The choice between Dasatinib and its alternatives, primarily Imatinib and Nilotinib, is a critical

clinical decision guided by factors such as efficacy, resistance profile, and patient

comorbidities.

Table 2: Head-to-Head Comparison of Dasatinib, Imatinib, and Nilotinib in Newly Diagnosed

CML
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Feature Dasatinib Imatinib Nilotinib

Primary Target
BCR-ABL, SRC

Family Kinases

BCR-ABL, c-KIT,

PDGFR

BCR-ABL, c-KIT,

PDGFR

Potency against BCR-

ABL
High Moderate High

Major Molecular

Response (MMR) at

12 months

~46% ~28% ~44%

Complete Cytogenetic

Response (CCyR) at

12 months

~77% ~66% ~80%

Common Adverse

Events

Pleural effusion,

myelosuppression,

headache, diarrhea,

rash

Fluid retention,

muscle cramps,

fatigue, nausea, rash

Hyperglycemia,

hyperlipidemia,

pancreatitis,

cardiovascular events

Activity against

Imatinib-resistant

mutations (excluding

T315I)

Yes No Yes

Data compiled from various clinical trials, including the DASISION and ENESTnd studies.[9]

Imatinib (Gleevec®): The first-generation TKI, Imatinib, is more selective than Dasatinib, with a

narrower off-target profile. This generally translates to a more manageable side-effect profile,

with fluid retention and muscle cramps being the most common.[10] However, its lower potency

and susceptibility to resistance mutations in the ABL kinase domain are significant limitations.

Nilotinib (Tasigna®): Another second-generation TKI, Nilotinib, is structurally related to Imatinib

but with higher potency against BCR-ABL.[11] Its off-target profile is also narrower than that of

Dasatinib. However, Nilotinib is associated with a distinct set of adverse events, most notably

metabolic issues like hyperglycemia and hyperlipidemia, as well as an increased risk of

cardiovascular occlusive events.[10]
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Experimental Protocols for Off-Target Profiling
The robust characterization of a kinase inhibitor's off-target profile is paramount for both

preclinical development and clinical application. The following are detailed protocols for two key

experimental workflows.

KINOMEscan™ Assay for Kinome-Wide Selectivity
Profiling
The KINOMEscan™ assay is a competitive binding assay that quantitatively measures the

interaction of a test compound with a large panel of kinases.

Experimental Workflow Diagram:

KINOMEscan™ Workflow

Start Immobilized Ligand
(Streptavidin beads)

Incubation &
CompetitionDNA-tagged Kinase

Test Compound

Washing Elution qPCR Quantification End

Click to download full resolution via product page

Caption: KINOMEscan™ experimental workflow.

Step-by-Step Methodology:

Assay Preparation: A proprietary, immobilized ligand is prepared on a solid support (e.g.,

streptavidin beads). A panel of human kinases, each tagged with a unique DNA barcode, is

used.
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Competition Assay: The DNA-tagged kinases are incubated with the immobilized ligand and

the test compound at various concentrations. The test compound competes with the

immobilized ligand for binding to the active site of the kinase.

Washing: Unbound components are washed away, leaving only the kinase-ligand complexes

that have formed on the solid support.

Elution and Quantification: The DNA tags from the bound kinases are eluted and quantified

using quantitative PCR (qPCR). The amount of kinase bound to the immobilized ligand is

inversely proportional to the affinity of the test compound for the kinase.

Data Analysis: The qPCR data is used to calculate the dissociation constant (Kd) for the

interaction between the test compound and each kinase in the panel.

Cellular Thermal Shift Assay (CETSA®) for Target
Engagement in Cells
CETSA® is a powerful biophysical method to assess whether a compound binds to its target

protein within the complex environment of a living cell.

Experimental Workflow Diagram:

CETSA® Workflow

Start Cell Culture &
Compound Treatment Heating Cell Lysis Centrifugation

(Separate soluble & aggregated proteins)
Protein Quantification

(e.g., Western Blot, ELISA) End

Click to download full resolution via product page

Caption: CETSA® experimental workflow.

Step-by-Step Methodology:

Cell Treatment: Intact cells are incubated with the test compound or a vehicle control for a

specified time.
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Thermal Challenge: The cell suspensions are heated to a range of temperatures in a thermal

cycler. Unbound proteins will denature and aggregate at their characteristic melting

temperatures.

Cell Lysis: The cells are lysed to release their contents.

Separation of Soluble and Aggregated Proteins: The lysates are centrifuged at high speed to

pellet the aggregated, denatured proteins.

Quantification of Soluble Protein: The amount of the target protein remaining in the soluble

fraction (supernatant) is quantified using methods such as Western blotting, ELISA, or mass

spectrometry.

Data Analysis: A "melting curve" is generated by plotting the amount of soluble protein as a

function of temperature. A shift in the melting curve to a higher temperature in the presence

of the compound indicates that the compound has bound to and stabilized the target protein.

Conclusion: A Call for Comprehensive Profiling
The case of Dasatinib exemplifies the critical importance of understanding a drug's off-target

effects. While its broad kinase inhibition profile contributes to its high efficacy, it is also the

source of its most significant clinical toxicities. For researchers and drug developers, a

comprehensive approach to off-target profiling using a combination of kinome-wide screening,

cellular target engagement assays, and phenotypic screening is not just beneficial but

essential. This allows for a more complete understanding of a compound's mechanism of

action, aids in the prediction of potential side effects, and ultimately contributes to the

development of safer and more effective targeted therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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